N'-(4-methylbenzoyl)-2-(1H-pyrrol-1-yl)benzenecarbohydrazide
Overview
Description
N'-(4-methylbenzoyl)-2-(1H-pyrrol-1-yl)benzenecarbohydrazide, also known as MPBH, is a synthetic compound that has shown potential in scientific research applications. It is a hydrazide derivative that has been synthesized through a multi-step process.
Scientific Research Applications
Insecticidal Activities
This compound has been explored for its potential use as an insecticide. The structure of the compound suggests that it could target the ryanodine receptor (RyR), which is a promising target for the development of novel insecticides . The effectiveness of similar compounds against pests like the diamondback moth has been documented, indicating that this compound may also possess significant insecticidal properties.
Molecular Docking Studies
Molecular docking studies are crucial for understanding how a compound interacts with biological targets. The compound could be used to model interactions with various proteins, potentially revealing new avenues for drug development . These studies help in predicting the binding mode between the compound and protein receptors, which is essential for designing activators or inhibitors.
Synthesis of Derivatives
The compound serves as a starting point for the synthesis of a variety of derivatives. These derivatives can be designed to enhance certain properties or reduce toxicity, making them suitable for different applications in medicinal chemistry .
Biological Evaluation
New compounds derived from 4-methyl-N’-[2-(1H-pyrrol-1-yl)benzoyl]benzohydrazide can be biologically evaluated for their therapeutic potential. This includes testing for antibacterial, antifungal, or antiviral activities. The evaluation process helps in identifying promising candidates for further development .
Chemical Property Analysis
Understanding the chemical properties of a compound is fundamental for its application in research. The compound’s melting point, boiling point, density, and other physical properties can be analyzed to determine its suitability for various experimental conditions .
Mechanism of Action
Target of Action
Similar compounds have been found to target the insect ryanodine receptor (ryr), which is a promising target for the development of novel insecticides .
Mode of Action
It can be inferred from similar compounds that they may act as activators of the insect ryr . Molecular docking studies with similar compounds have shown a predicted binding mode between the compound and the protein receptor .
Biochemical Pathways
Given its potential target, it can be inferred that it may affect calcium signaling pathways, as the ryr is a calcium-release channel .
Result of Action
Given its potential target, it can be inferred that it may cause an increase in intracellular calcium levels, leading to a variety of downstream effects .
properties
IUPAC Name |
N'-(4-methylbenzoyl)-2-pyrrol-1-ylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2/c1-14-8-10-15(11-9-14)18(23)20-21-19(24)16-6-2-3-7-17(16)22-12-4-5-13-22/h2-13H,1H3,(H,20,23)(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTBZRRWYRWPFGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=CC=C2N3C=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901322147 |
Source
|
| Record name | N'-(4-methylbenzoyl)-2-pyrrol-1-ylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901322147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
45.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24822079 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
478062-97-4 |
Source
|
| Record name | N'-(4-methylbenzoyl)-2-pyrrol-1-ylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901322147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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